![molecular formula C10H20N2O3 B1414673 Ethyl 4-[(2-hydroxyethyl)amino]piperidine-1-carboxylate CAS No. 1021246-92-3](/img/structure/B1414673.png)
Ethyl 4-[(2-hydroxyethyl)amino]piperidine-1-carboxylate
Overview
Description
Ethyl 4-[(2-hydroxyethyl)amino]piperidine-1-carboxylate is a compound with the CAS Number: 1021246-92-3 . It has a molecular weight of 216.28 . The compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name of the compound is ethyl 4-[(2-hydroxyethyl)amino]-1-piperidinecarboxylate . The InChI code is 1S/C10H20N2O3/c1-2-15-10(14)12-6-3-9(4-7-12)11-5-8-13/h9,11,13H,2-8H2,1H3 .Physical And Chemical Properties Analysis
The compound is solid in its physical form . Its molecular weight is 216.28 . The InChI code is 1S/C10H20N2O3/c1-2-15-10(14)12-6-3-9(4-7-12)11-5-8-13/h9,11,13H,2-8H2,1H3 .Scientific Research Applications
Drug Design and Synthesis
Piperidine derivatives, such as Ethyl 4-[(2-hydroxyethyl)amino]piperidine-1-carboxylate, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Biological Activity
Piperidines have shown a wide range of biological activities . Therefore, Ethyl 4-[(2-hydroxyethyl)amino]piperidine-1-carboxylate could potentially be used in the development of new therapeutics.
Pharmacological Applications
Piperidine derivatives have been used in various pharmacological applications . They have been used in the discovery and biological evaluation of potential drugs .
Synthesis of Substituted Piperidines
Ethyl 4-[(2-hydroxyethyl)amino]piperidine-1-carboxylate could potentially be used in the synthesis of various substituted piperidines .
Synthesis of Spiropiperidines
This compound could also be used in the synthesis of spiropiperidines , which are a type of chemical compound consisting of a piperidine ring fused to another ring.
Synthesis of Condensed Piperidines
Ethyl 4-[(2-hydroxyethyl)amino]piperidine-1-carboxylate could potentially be used in the synthesis of condensed piperidines .
Synthesis of Piperidinones
This compound could be used in the synthesis of piperidinones , which are a type of chemical compound derived from piperidine.
Multicomponent Reactions
Ethyl 4-[(2-hydroxyethyl)amino]piperidine-1-carboxylate could potentially be used in multicomponent reactions , which are a type of chemical reaction in which three or more reactants combine to form a product.
properties
IUPAC Name |
ethyl 4-(2-hydroxyethylamino)piperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O3/c1-2-15-10(14)12-6-3-9(4-7-12)11-5-8-13/h9,11,13H,2-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUJLPABJAMKQRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[(2-hydroxyethyl)amino]piperidine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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